molecular formula C11H15BrO2 B8273000 1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene

1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene

Cat. No. B8273000
M. Wt: 259.14 g/mol
InChI Key: YFTPJFOIHBJBSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene is a useful research compound. Its molecular formula is C11H15BrO2 and its molecular weight is 259.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene

Molecular Formula

C11H15BrO2

Molecular Weight

259.14 g/mol

IUPAC Name

1-bromo-2-(1-ethoxyethoxymethyl)benzene

InChI

InChI=1S/C11H15BrO2/c1-3-13-9(2)14-8-10-6-4-5-7-11(10)12/h4-7,9H,3,8H2,1-2H3

InChI Key

YFTPJFOIHBJBSD-UHFFFAOYSA-N

Canonical SMILES

CCOC(C)OCC1=CC=CC=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyridinium p-toluenesulfonate (0.50 g, 0.002 mol) was added to a mixture of 2-bromobenzylalcohol (18.70 g, 0.1 mol), dichloromethane (150 ml) and ethyl vinyl ether (14.42 g, 0.2 mol) under ice-cooling, and the mixture was stirred at room temperature for 3 hours. After completion of the reaction, half-saturated aqueous sodium bicarbonate solution (300 ml) was added, and the mixture was extracted with dichloromethane (100 ml) twice. The extracts were dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give 1-bromo-2-(1-ethoxyethyl)oxymethylbenzene (25.44 g, yield: 98.2%) as a colorless oil.
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
18.7 g
Type
reactant
Reaction Step Two
Quantity
14.42 g
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
catalyst
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two

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